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Compound of Interest

Compound Name: CTT12274

cat. No.: B15611944

For Researchers, Scientists, and Drug Development Professionals

Introduction

CTT2274 is a novel small-molecule drug conjugate (SMDC) designed for targeted cancer
therapy. It comprises a prostate-specific membrane antigen (PSMA)-binding scaffold, a pH-
sensitive linker, and the potent cytotoxic agent monomethyl auristatin E (MMAE).[1] CTT2274 is
engineered to selectively deliver MMAE to PSMA-expressing cells, such as those found in
prostate cancer, thereby minimizing off-target toxicity.[1] This document provides detailed
guidelines for the proper handling, storage, and use of CTT2274 in a research setting.

Compound Information

A summary of the key physical and chemical properties of CTT2274 is provided in the table
below.

Property Value Source
Molecular Formula C119H159N17033P2 Immunomart
_ MedChemExpress,
Appearance Solid
Immunomart
Storage Temperature -20°C Immunomart
Shipping Condition Blue Ice Immunomart
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Safety and Handling

While a specific Safety Data Sheet (SDS) for CTT2274 is not publicly available, the compound
should be handled with extreme caution due to its cytotoxic payload (MMAE). The following are
general safety guidelines based on handling potent cytotoxic compounds.

Personal Protective Equipment (PPE)

e Gloves: Chemical-resistant gloves (e.g., nitrile) are required.
o Lab Coat: A dedicated lab coat should be worn.
o Eye Protection: Safety glasses or goggles are mandatory.

o Respiratory Protection: A fume hood should be used when handling the solid compound or
preparing stock solutions.

Engineering Controls

 All work with solid CTT2274 and concentrated stock solutions should be performed in a
certified chemical fume hood to avoid inhalation of dust or aerosols.

Emergency Procedures

o Skin Contact: Immediately wash the affected area with soap and copious amounts of water.
o Eye Contact: Immediately flush eyes with gently flowing water for at least 15 minutes.
 Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

« Ingestion: Do not induce vomiting. Seek immediate medical attention.

Storage

Proper storage of CTT2274 is crucial to maintain its stability and efficacy.
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Condition

Recommendation

Rationale

Long-term Storage

-20°C in a tightly sealed
container.

To prevent degradation of the

compound.

Short-term Storage

Room temperature storage
may be acceptable for short
periods, as suggested by
some suppliers for shipping
within the continental US.
However, for optimal stability,
minimize time at room

temperature.[1]

To maintain compound
integrity during brief transport

or handling periods.

While specific data is

unavailable, many complex

Light Sensitivity Store protected from light. ] ]
organic molecules are light-
sensitive.

o ] ] To prevent hydrolysis of the

Humidity Store in a dry environment.

compound.

Experimental Protocols
Preparation of Stock Solutions

Note: Specific solubility data for CTT2274 in common laboratory solvents is not widely

published. It is recommended to perform a small-scale solubility test before preparing a large

volume of stock solution. Based on the nature of similar compounds, dimethyl sulfoxide

(DMSO) is a likely solvent.

Materials:

o CTT2274 solid

o Anhydrous dimethyl sulfoxide (DMSO)

» Sterile, polypropylene microcentrifuge tubes
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Procedure:

o Equilibrate the vial of CTT2274 to room temperature before opening to prevent
condensation.

e Weigh the desired amount of CTT2274 in a sterile microcentrifuge tube.

e Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10
mM).

» Vortex briefly and/or sonicate in a water bath to aid dissolution.
 Visually inspect the solution to ensure the compound has fully dissolved.
 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

» Store the stock solution aliquots at -20°C or -80°C, protected from light.

In Vitro Cell-Based Assays

The following is a general workflow for testing the efficacy of CTT2274 on PSMA-expressing
cancer cell lines.

Workflow:

o Cell Seeding: Plate PSMA-positive and PSMA-negative (as a control) cancer cells in
appropriate cell culture plates and allow them to adhere overnight.

e Compound Dilution: Prepare a serial dilution of the CTT2274 stock solution in the
appropriate cell culture medium to achieve the desired final concentrations.

o Cell Treatment: Remove the old medium from the cells and add the medium containing the
different concentrations of CTT2274.

 Incubation: Incubate the cells for a predetermined period (e.g., 72 hours).

 Viability Assay: Assess cell viability using a standard method such as MTT, MTS, or a
live/dead cell stain.
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o Data Analysis: Calculate the IC50 value to determine the concentration of CTT2274 that
inhibits cell growth by 50%.

Visualizations
Signaling Pathway of CTT2274 Action
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CTT2274 Mechanism of Action
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Click to download full resolution via product page

Caption: CTT2274 binds to PSMA, is internalized, and releases MMAE, leading to apoptosis.
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Experimental Workflow for In Vitro Testing

Seed PSMA+ and PSMA- cells

:

Prepare serial dilutions of CTT2274

:

Treat cells with CTT2274 dilutions

:

Incubate for 72 hours

:

Perform cell viability assay (e.g., MTT)

:

Analyze data and calculate IC50

Click to download full resolution via product page

Caption: Workflow for determining the in vitro efficacy of CTT2274.
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Handling and Storage Logical Relationships
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Caption: Key logical relationships for the safe handling and proper storage of CTT2274.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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